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Compound of Interest

Compound Name: 3-Amino-2,6-dibromopyridine

Cat. No.: B189410 Get Quote

For immediate reference, the proper disposal of 3-Amino-2,6-dibromopyridine requires its

classification and segregation as halogenated organic waste, followed by transfer to a licensed

hazardous waste disposal facility. This guide provides detailed procedures to ensure the safe

handling and disposal of this compound, protecting both laboratory personnel and the

environment.

Key Safety and Handling Information
Prior to any handling or disposal procedures, it is crucial to be aware of the hazards associated

with 3-Amino-2,6-dibromopyridine. This compound is known to cause skin and serious eye

irritation, and may also cause respiratory irritation.[1][2] Always handle this chemical in a well-

ventilated area or a chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: Wear a lab coat and long-sleeved clothing.[1]

Quantitative Data Summary
For quick reference, the key physical and chemical properties of 3-Amino-2,6-
dibromopyridine are summarized in the table below.
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Property Value

Molecular Formula C₅H₄Br₂N₂

Molecular Weight 251.91 g/mol [2]

Appearance
White to light yellow or dark green

powder/crystal

Melting Point 147°C to 148°C[2]

CAS Number 39856-57-0[2][3]

Step-by-Step Disposal Protocol
The recommended method for the disposal of 3-Amino-2,6-dibromopyridine is through a

licensed hazardous waste disposal company.[4] In-lab chemical treatment is not advised due to

the potential for hazardous reactions.[4]

1. Waste Identification and Segregation:

Identify all waste streams containing 3-Amino-2,6-dibromopyridine, including unused

product, contaminated labware (e.g., pipette tips, weighing paper), and solutions.

Crucially, this compound must be segregated as "Halogenated Organic Waste."[4] Do not

mix it with non-halogenated chemical waste, as this can complicate the disposal process and

increase costs.[4]

2. Waste Collection and Containment:

Solid Waste:

Collect all solid 3-Amino-2,6-dibromopyridine waste and contaminated materials in a

designated, sealable, and chemically compatible container. A high-density polyethylene

(HDPE) container is a suitable choice.[4]

The container must be clearly labeled as "Halogenated Organic Waste" and should also

list "3-Amino-2,6-dibromopyridine" as a component.
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Keep the container closed except when adding waste.[4]

Liquid Waste:

For solutions containing 3-Amino-2,6-dibromopyridine, use a dedicated, leak-proof, and

shatter-resistant waste container.

This container must also be clearly labeled "Halogenated Organic Liquid Waste" with the

chemical name listed.

Do not fill containers to more than 80% capacity to allow for vapor expansion.[4]

3. Storage and Disposal:

Store the sealed and labeled waste containers in a cool, dry, and well-ventilated area, away

from incompatible materials.

Arrange for the collection of the waste by a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for the transportation and disposal of

hazardous materials.

Emergency Procedures
In case of accidental release or exposure, follow these first aid measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[1]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation persists, call a physician.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention if symptoms occur.[1]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[1]
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For spills, sweep up the solid material and place it into a suitable, closed container for disposal.

[1]

Disposal Workflow Diagram
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Caption: Disposal workflow for 3-Amino-2,6-dibromopyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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